Cas no 2229448-40-0 (3-fluoro-4-(trifluoromethyl)phenyl sulfamate)

• Product Name: 3-fluoro-4-(trifluoromethyl)phenyl sulfamate
• CAS No: 2229448-40-0
• MF: C₇H₅F₄NO₃S
• MW: 259.178114652634
• CID: 6235535
• PubChem ID: 165845682
• Update Time: 2025-05-21

3-fluoro-4-(trifluoromethyl)phenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-(trifluoromethyl)phenyl sulfamate
• 2229448-40-0
• EN300-1988640

• Inchi： 1S/C7H5F4NO3S/c8-6-3-4(15-16(12,13)14)1-2-5(6)7(9,10)11/h1-3H,(H2,12,13,14)
• InChI Key： MLHUMCXWHUILET-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC(C(F)(F)F)=C(C=1)F

Computed Properties

• Exact Mass: 258.99262684g/mol
• Monoisotopic Mass: 258.99262684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-fluoro-4-(trifluoromethyl)phenyl sulfamate

3-Fluoro-4-(Trifluoromethyl)Phenyl Sulfamate (CAS No. 2229448-40-0): A Comprehensive Overview

3-Fluoro-4-(trifluoromethyl)phenyl sulfamate is a highly specialized organic compound with the CAS registry number 2229448-40-0. This compound has garnered significant attention in the fields of pharmaceutical chemistry, agrochemicals, and materials science due to its unique structural properties and potential applications. The molecule consists of a phenyl ring substituted with a fluorine atom at the 3-position and a trifluoromethyl group at the 4-position, with a sulfamate functional group attached to the phenyl ring. This combination of substituents imparts distinctive electronic and steric properties, making it a valuable building block in various chemical synthesis processes.

The synthesis of 3-fluoro-4-(trifluoromethyl)phenyl sulfamate typically involves multi-step reactions, often starting from fluorobenzene derivatives. The introduction of the trifluoromethyl group is achieved through electrophilic substitution reactions, while the sulfamate group is introduced via nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing environmental impact.

One of the most notable applications of 3-fluoro-4-(trifluoromethyl)phenyl sulfamate is in the development of novel pharmaceutical agents. The compound serves as an intermediate in the synthesis of various bioactive molecules, including kinase inhibitors and receptor modulators. Its fluorinated substituents enhance drug-like properties such as lipophilicity and metabolic stability, making it an attractive candidate for drug discovery programs targeting diseases like cancer and inflammatory disorders.

In the agrochemical sector, 3-fluoro-4-(trifluoromethyl)phenyl sulfamate has been explored as a precursor for herbicides and fungicides. The trifluoromethyl group contributes to the compound's stability against enzymatic degradation, while the sulfamate group plays a crucial role in enhancing bioavailability and selectivity towards specific pests or pathogens. Recent studies have demonstrated its potential as a component in next-generation crop protection agents, offering improved efficacy and reduced environmental toxicity compared to traditional chemicals.

The electronic properties of 3-fluoro-4-(trifluoromethyl)phenyl sulfamate also make it a promising candidate for applications in materials science. Its ability to act as an electron-deficient aromatic system renders it useful in the design of advanced materials such as organic semiconductors and optoelectronic devices. Researchers have investigated its role in creating high-performance organic field-effect transistors (OFETs), where its electron-withdrawing substituents enhance charge transport properties.

From a structural standpoint, 3-fluoro-4-(trifluoromethyl)phenyl sulfamate exhibits a high degree of symmetry, which influences its physical properties such as melting point and solubility. The presence of multiple electronegative groups (fluorine and trifluoromethyl) significantly lowers its melting point, making it suitable for use in low-temperature chemical processes. Additionally, its solubility in polar solvents facilitates its use in solution-based reactions and formulations.

Recent advancements in computational chemistry have provided deeper insights into the molecular behavior of 3-fluoro-4-(trifluoromethyl)phenyl sulfamate. Quantum mechanical calculations have revealed that the compound exhibits unique electronic transitions, which could be harnessed for applications in light-emitting diodes (LEDs) and other optoelectronic devices. Furthermore, molecular dynamics simulations have highlighted its potential as a stabilizing agent in polymer blends, enhancing their thermal and mechanical properties.

In conclusion, 3-fluoro-4-(trifluoromethyl)phenyl sulfamate (CAS No. 2229448-40-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent breakthroughs in synthesis and application development, positions it as a key player in advancing modern chemical technologies. As research continues to uncover new possibilities for this compound, its role in shaping future innovations across pharmaceuticals, agrochemicals, and materials science is expected to grow significantly.